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Compound of Interest

Compound Name: (2)-SU14813

Cat. No.: B8085312

The following provides essential safety and logistical information for the proper disposal of (Z)-
SU14813, a multi-targeted receptor tyrosine kinase inhibitor. Adherence to these procedures is
crucial for maintaining a safe laboratory environment and ensuring compliance with regulatory
standards.

Personal Protective Equipment (PPE)

Before handling (Z)-SU14813 for disposal, it is imperative to be outfitted with the appropriate
personal protective equipment. This minimizes the risk of exposure and ensures personal

safety.
PPE Item Specification
Gloves Chemical-resistant gloves (e.qg., nitrile)
Eye Protection Safety glasses with side shields or goggles
Lab Coat Standard laboratory coat

) ) Recommended if handling large quantities or if
Respiratory Protection ] ) o
there is a risk of aerosolization

Waste Container Setup

Properly labeled and segregated waste containers are fundamental to a compliant chemical
waste management program.
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» Solid Waste: Designate a clearly labeled, sealable container for solid (Z)-SU14813 waste.
The label should include the chemical name, "(Z)-SU14813," and the appropriate hazard
warnings.

e Liquid Waste: Use a separate, leak-proof, and clearly labeled container for solutions
containing (Z)-SU14813. The label must indicate the chemical name and all solvent
components.

e Sharps Waste: Any contaminated sharps, such as needles or razor blades, must be
disposed of in a designated sharps container.

Disposal of Unused Solid (Z)-SU14813

Unused or expired solid (Z)-SU14813 should be disposed of as chemical waste.
o Transfer: Carefully transfer the solid (Z)-SU14813 into the designated solid waste container.
e Avoid Dust: Minimize the generation of dust during transfer.

o Seal: Securely seal the container.

Disposal of (Z)-SU14813 Solutions

Solutions containing (Z)-SU14813 must be treated as hazardous waste.
o Collection: Pour the solution directly into the designated liquid waste container.
o Solvent Compatibility: Ensure the waste container is compatible with the solvents used.

e No Drain Disposal: Do not dispose of solutions containing (Z)-SU14813 down the drain.[1]

Disposal of Contaminated Labware

All labware that has come into contact with (Z)-SU14813 must be decontaminated or disposed
of properly.

» Reusable Glassware: Rinse with a suitable solvent (e.g., ethanol or acetone) to remove
residual (Z)-SU14813. The rinsate should be collected and disposed of as liquid chemical
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waste. Following the initial rinse, wash the glassware with an appropriate laboratory
detergent and water.

» Single-Use Plastics: Dispose of as solid chemical waste in the designated container.

Waste Pickup and Documentation

Arrange for the collection of the chemical waste by your institution's Environmental Health and
Safety (EHS) department or a licensed waste disposal contractor. Maintain a detailed log of the
disposed chemicals, including the name, quantity, and date of disposal. All disposal activities
must be conducted in accordance with local, state, and federal regulations.[2][3]

Disposal Workflow

The following diagram outlines the logical flow for the proper disposal of (Z)-SU14813.

Caption: Logical workflow for the disposal of (Z)-SU14813.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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